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Compound of Interest

Compound Name: Elucaine

Cat. No.: B1671190 Get Quote

A definitive Safety Data Sheet (SDS) containing specific disposal procedures for Elucaine
(CAS No. 25314-87-8) is not readily available in public domains. This guide provides essential

information on the chemical properties of Elucaine and outlines general, robust procedures for

the safe handling and disposal of laboratory chemical waste. These protocols are based on

established safety guidelines and are intended to ensure the safety of researchers, scientists,

and drug development professionals.

It is imperative to consult with your institution's Environmental Health and Safety (EHS)

department for specific guidance on the disposal of Elucaine and to ensure full compliance

with all applicable regulations.

Chemical and Physical Properties of Elucaine
While a comprehensive SDS is unavailable, the following information has been compiled from

available chemical databases.

Property Value

CAS Number 25314-87-8

Molecular Formula C₁₉H₂₃NO₂

Molecular Weight 297.39 g/mol

Synonyms
Benzenemethanol, .alpha.-

((diethylamino)methyl)-, benzoate (ester)
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General Laboratory Chemical Waste Disposal
Protocol
The following is a generalized protocol for the disposal of chemical waste in a laboratory

setting. This procedure should be adapted to comply with your institution's specific policies.

Waste Identification and Segregation:

Properly identify and classify all chemical waste.[1][2]

Segregate waste into compatible categories to prevent dangerous reactions.[3][4][5]

Common segregation categories include:

Halogenated Organic Solvents

Non-Halogenated Organic Solvents

Acids (pH < 2)

Bases (pH > 12.5)

Heavy Metal Solutions

Oxidizers

Reactives (e.g., water-reactive chemicals)

Never mix incompatible waste streams.

Container Management:

Use appropriate, leak-proof, and chemically compatible containers for waste collection.

Ensure all waste containers are clearly and accurately labeled with the words "Hazardous

Waste," the full chemical names of the contents, and the approximate percentages of each

component.

Keep waste containers closed except when adding waste.
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Do not overfill containers; leave at least 10% headspace to allow for expansion.

Personal Protective Equipment (PPE):

Always wear appropriate PPE when handling chemical waste. The level of PPE required

will depend on the hazards of the waste.

PPE Level Description Examples

Level D
Minimum protection for low-

hazard environments.

Safety glasses, gloves, lab

coat, steel-toe boots.

Level C

Required when airborne

substances are present and

identified.

Full-face air-purifying

respirator, chemical-resistant

gloves and suit.

Level B

High level of respiratory

protection with less skin

protection needed.

Self-contained breathing

apparatus (SCBA), hooded

chemical-resistant clothing.

Level A

Highest level of respiratory,

skin, and eye protection for

highly toxic or unknown

substances.

Fully encapsulated chemical-

and vapor-protective suit,

SCBA.

Storage and Disposal:

Store hazardous waste in a designated, secure, and well-ventilated area.

Arrange for waste pickup through your institution's EHS department. Do not dispose of

chemical waste down the drain or in the regular trash unless explicitly permitted by your

EHS department for specific, non-hazardous materials.

Experimental Workflow for Chemical Waste
Disposal
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General Chemical Waste Disposal Workflow

Identify Waste Chemical

Consult Safety Data Sheet (SDS)

Determine Hazard Class
(Flammable, Corrosive, Reactive, Toxic)

SDS Available

SDS Unavailable?
Consult EHS Immediately

SDS Not Available

Segregate into Compatible
Waste Stream

Select Appropriate & Labeled
Waste Container

Transfer Waste to Container

Wear Appropriate PPE

Store in Designated
Hazardous Waste Area

Arrange for EHS Pickup

Click to download full resolution via product page

Caption: General workflow for laboratory chemical waste disposal.
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Emergency Procedures for Chemical Spills
In the event of a chemical spill, follow these general procedures.

Alert personnel in the immediate area.

Assess the spill. If the spill is large, involves highly toxic material, or you are unsure how to

proceed, evacuate the area and contact your institution's emergency number.

Control the spill, if safe to do so, by using a spill kit with appropriate absorbent materials.

Work from the outside of the spill inward.

Decontaminate the area after the spill has been absorbed.

Collect and containerize all contaminated materials (absorbents, PPE, etc.) as hazardous

waste.

Label the waste container and arrange for disposal through your EHS department.

Chemical Waste Segregation Guide
Waste Stream Examples Incompatible with

Acids Hydrochloric acid, Sulfuric acid
Bases, Oxidizers, Flammable

liquids

Bases
Sodium hydroxide, Ammonium

hydroxide
Acids, Oxidizers

Flammable Liquids Ethanol, Acetone, Toluene Acids, Oxidizers

Oxidizers Nitric acid, Perchloric acid
Organic solvents, Flammable

solids, Bases

Halogenated Solvents Chloroform, Dichloromethane
Non-halogenated solvents (in

some protocols)

Non-Halogenated Solvents Hexane, Ethyl acetate
Halogenated solvents (in some

protocols)
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This guide provides a framework for the safe handling and disposal of chemical waste. The

absence of a specific SDS for Elucaine underscores the critical importance of consulting with

your institution's EHS department before handling or disposing of this substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Laboratory Practices]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671190#elucaine-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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